Cas no 823235-27-4 (Propanoic acid, 3-[[2-(propylthio)ethyl]thio]-)
823235-27-4 structure
Product Name:Propanoic acid, 3-[[2-(propylthio)ethyl]thio]-
CAS No:823235-27-4
MF:C8H16O2S2
MW:208.341440200806
CID:693928
PubChem ID:71419090
Update Time:2025-04-19
Propanoic acid, 3-[[2-(propylthio)ethyl]thio]- Chemical and Physical Properties
Names and Identifiers
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- Propanoic acid, 3-[[2-(propylthio)ethyl]thio]-
- 3-(2-propylsulfanylethylsulfanyl)propanoic acid
- 3-{[2-(PROPYLSULFANYL)ETHYL]SULFANYL}PROPANOIC ACID
- 823235-27-4
- 3-((2-(Propylthio)ethyl)thio)propanoic acid
- DTXSID70838357
-
- Inchi: 1S/C8H16O2S2/c1-2-4-11-6-7-12-5-3-8(9)10/h2-7H2,1H3,(H,9,10)
- InChI Key: ISGGQDUQNNOMLL-UHFFFAOYSA-N
- SMILES: S(CCC)CCSCCC(=O)O
Computed Properties
- Exact Mass: 208.05917210g/mol
- Monoisotopic Mass: 208.05917210g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 8
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 87.9Ų
Propanoic acid, 3-[[2-(propylthio)ethyl]thio]- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
823235-27-4 (Propanoic acid, 3-[[2-(propylthio)ethyl]thio]-) Related Products
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